Cas no 379255-08-0 (3-Isothiocyanato-N,N-dimethylbenzene-1-sulfonamide)

• Product Name: 3-Isothiocyanato-N,N-dimethylbenzene-1-sulfonamide
• CAS No: 379255-08-0
• MF: C₉H₁₀N₂O₂S₂
• MW: 242.317899227142
• CID: 298252
• PubChem ID: 3775825
• Update Time: 2025-04-19

3-Isothiocyanato-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,3-isothiocyanato-N,N-dimethyl-
• Benzenesulfonamide, 3-isothiocyanato-N,N-dimethyl- (9CI)
• 3-Isothiocyanato-N,N-dimethylbenzenesulfonamide
• 3-isothiocyanato-N,N-dimethylbenzene-1-sulfonamide
• EN300-01236
• 379255-08-0
• AKOS000122286
• Z56896205
• DTXSID10396269
• 3-Isothiocyanato-N,N-dimethyl-benzenesulfonamide
• BENZENESULFONAMIDE, 3-ISOTHIOCYANATO-N,N-DIMETHYL-
• DB-274188
• G21122
• 3-Isothiocyanato-N,N-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C9H10N2O2S2/c1-11(2)15(12,13)9-5-3-4-8(6-9)10-7-14/h3-6H,1-2H3
• InChI Key： ZTLVXVCTSKNVJA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N=C=S)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 242.0185
• Monoisotopic Mass: 242.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 49.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides